
Application Notes and Protocols for Wastewater
Treatment Using Performic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Performic acid (PFA) is a potent oxidizing agent and disinfectant that is gaining prominence

as a highly effective alternative for wastewater treatment.[1] Unlike traditional chlorine-based

treatments, PFA does not produce harmful halogenated disinfection byproducts.[2] It is

particularly noted for its rapid and efficient inactivation of a broad spectrum of microorganisms,

including bacteria, viruses, and spores.[2][3] PFA is an unstable compound and is generated

on-site by reacting formic acid with hydrogen peroxide, which makes its application in

wastewater treatment both agile and effective.[4][5]

These application notes provide a comprehensive overview of the use of performic acid in

wastewater treatment, with a focus on disinfection and the oxidation of chemical contaminants.

Detailed protocols for laboratory-scale experiments, quantitative data on treatment efficacy, and

diagrams illustrating reaction pathways and experimental workflows are presented to guide

researchers in their investigations.

Data Presentation
Disinfection Efficacy of Performic Acid
Performic acid has demonstrated superior disinfection performance compared to other

common disinfectants like peracetic acid (PAA) and chlorine.[3] The tables below summarize

the quantitative data on the inactivation of various microorganisms in wastewater effluents.
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Microorgani
sm

PFA Dose
(mg/L)

Contact
Time (min)

Log
Reduction

Wastewater
Type

Reference

E. coli 0.8 18 > 3
Secondary

Effluent
[3]

Enterococci 0.8 18 ~2.5
Secondary

Effluent
[3]

Fecal

Coliforms
0.5 - 1.0 10 ≤ 3

Secondary

Effluent
[2]

MS2-

coliphages
> 1.0 10 < 3

Secondary

Effluent
[2]

Salmonella

spp.
Not Specified Not Specified Effective

Secondary

Effluent
[2]

Clostridium

perfringens

spores

Not Specified Not Specified Effective
Secondary

Effluent
[2]

Giardia cysts Not Specified Not Specified Effective
Secondary

Effluent
[2]

Fecal

Coliforms
3.4 45 3

Advanced

Primary

Effluent

[6]

Fecal

Coliforms
6.0 45 Almost total

Advanced

Primary

Effluent

[6]

Oxidation of Chemical Contaminants
Performic acid exhibits selective reactivity towards chemical contaminants, showing high

efficacy against compounds containing reduced-sulfur moieties and tertiary amine groups.[7][8]

Its reactivity with other organic micropollutants is more limited.
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Compound
Compound
Type

PFA
Concentration
(µM)

Second-Order
Rate Constant
(kapp, M⁻¹s⁻¹)
at pH 7

Reference

Ranitidine
Thioether,

Tertiary Amine
20 > 1.0 x 10⁵ [7]

Benzenethiol Thiol 20 > 1.0 x 10⁵ [7]

3-

Mercaptophenol
Thiol 20 > 1.0 x 10⁵ [7]

Lidocaine Tertiary Amine 20 1.1 x 10⁴ [7]

Methionine
Amino Acid

(Thioether)
20 1.8 x 10³ [7]

Cysteine
Amino Acid

(Thiol)
20 > 1.0 x 10⁵ [7]

Impact on Bulk Water Quality Parameters
Data on the specific impact of performic acid on Chemical Oxygen Demand (COD) and

Biochemical Oxygen Demand (BOD) is limited. However, studies on the closely related

peracetic acid (PAA) suggest that at typical disinfection doses, the impact on these parameters

is minimal. Some studies have even reported a slight decrease in BOD and COD, potentially

due to the oxidation of some organic matter.[9][10] Further research is needed to quantify the

effects of PFA on these bulk parameters.

Experimental Protocols
On-site Generation of Performic Acid (Laboratory Scale)
Objective: To safely generate a performic acid solution for laboratory-scale wastewater

treatment experiments.

Materials:

Formic acid (HCOOH, ~98-100%)
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Hydrogen peroxide (H₂O₂, 30-50%)

Sulfuric acid (H₂SO₄, concentrated, as catalyst - optional, use with extreme caution)

Deionized water

Ice bath

Glass reactor vessel with a magnetic stirrer

Pipettes and graduated cylinders

Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:

Work in a well-ventilated fume hood.

Place the glass reactor vessel in an ice bath on a magnetic stirrer.

For a typical preparation, slowly add a calculated amount of formic acid to the reactor.

While stirring, slowly add the hydrogen peroxide to the formic acid in the reactor. A common

molar ratio is 1:1, but this can be varied. The reaction is exothermic, so maintain the

temperature below 25°C using the ice bath.[11]

If a catalyst is used, a very small, carefully measured amount of concentrated sulfuric acid

can be added to the formic acid before the hydrogen peroxide. Extreme caution is advised

when handling concentrated sulfuric acid.

Allow the solution to react for a specified time (e.g., 60-90 minutes) with continuous stirring in

the ice bath to reach equilibrium.[11]

The resulting solution contains performic acid, unreacted formic acid and hydrogen

peroxide, and water. This solution is unstable and should be used immediately.[4]

Wastewater Disinfection Efficacy Testing
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Objective: To determine the disinfection efficacy of performic acid against target

microorganisms in a wastewater sample.

Materials:

Freshly prepared performic acid solution

Wastewater sample (e.g., secondary effluent)

Sterile flasks or beakers

Magnetic stirrer and stir bars

Micropipettes

Timer

Neutralizing agent (e.g., sodium thiosulfate)

Microbiological growth media and petri dishes

Incubator

Plate reader or manual colony counting equipment

Procedure:

Dispense a known volume of the wastewater sample into sterile flasks.

Place the flasks on a magnetic stirrer.

Spike the wastewater with a known concentration of the target microorganism if necessary.

At time zero, add a specific volume of the freshly prepared performic acid solution to

achieve the desired dose (e.g., 0.5, 1, 2, 5 mg/L).

Start the timer immediately.
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At predetermined contact times (e.g., 1, 5, 10, 30 minutes), withdraw an aliquot of the treated

sample.

Immediately add the aliquot to a tube containing a neutralizing agent to stop the disinfection

reaction.

Perform serial dilutions of the neutralized sample.

Plate the dilutions onto the appropriate growth medium.

Incubate the plates under optimal conditions for the target microorganism.

Count the number of colonies (Colony Forming Units, CFUs) after the incubation period.

Calculate the log reduction in microbial concentration compared to an untreated control

sample.

Measurement of Performic Acid Residual
Objective: To determine the concentration of performic acid in a treated wastewater sample.

Principle: The N,N-diethyl-p-phenylenediamine (DPD) colorimetric method, adapted for

peracids, is a common and reliable method.[4]

Materials:

DPD reagent

Potassium iodide (KI) solution

Phosphate buffer solution

Spectrophotometer

Cuvettes

Treated wastewater sample

Procedure:
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Collect a sample of the PFA-treated wastewater.

To a cuvette, add the phosphate buffer solution.

Add the DPD reagent and the KI solution.

Add a specific volume of the wastewater sample to the cuvette and mix.

A pink color will develop in the presence of PFA.

Measure the absorbance of the solution at a specific wavelength (typically around 515 nm)

using the spectrophotometer.

Determine the concentration of PFA from a pre-established calibration curve prepared using

PFA standards of known concentrations.

It is important to analyze samples immediately after collection as PFA is unstable.[4]
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On-site generation workflow for performic acid.
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Mechanism of microbial disinfection by performic acid.
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Oxidation of organic compounds by performic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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